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Compound of Interest

Compound Name: 4-Amino-D,L-benzylsuccinic Acid

Cat. No.: B1208777 Get Quote

This guide provides core technical specifications for 4-Amino-D,L-benzylsuccinic Acid, a

biochemical reagent utilized in life science research. It is a potent competitive inhibitor of

carboxypeptidase and serves as a synthetic intermediate in medicinal chemistry.[1][2]

Molecular Properties
The fundamental molecular characteristics of 4-Amino-D,L-benzylsuccinic Acid are

summarized below. These data are critical for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value

Molecular Formula C₁₁H₁₃NO₄[1][3][4]

Molecular Weight 223.23 g/mol [1][3][4]

Alternate Names 2-[(4-Aminophenyl)methyl]butanedioic Acid[1][3]

CAS Number 75043-31-1[1][2][4]

Logical Relationship Diagram
The following diagram illustrates the direct association between the chemical entity and its

primary molecular identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1208777?utm_src=pdf-interest
https://www.benchchem.com/product/b1208777?utm_src=pdf-body
https://www.scbt.com/p/4-amino-d-l-benzylsuccinic-acid-75043-31-1
https://www.benchchem.com/product/B043345
https://www.benchchem.com/product/b1208777?utm_src=pdf-body
https://www.scbt.com/p/4-amino-d-l-benzylsuccinic-acid-75043-31-1
https://www.medchemexpress.com/4-amino-d-l-benzylsuccinic-acid.html
https://www.pharmaffiliates.com/en/75043-31-1-4-amino-d-l-benzylsuccinic-acid-pa2706966.html
https://www.scbt.com/p/4-amino-d-l-benzylsuccinic-acid-75043-31-1
https://www.medchemexpress.com/4-amino-d-l-benzylsuccinic-acid.html
https://www.pharmaffiliates.com/en/75043-31-1-4-amino-d-l-benzylsuccinic-acid-pa2706966.html
https://www.scbt.com/p/4-amino-d-l-benzylsuccinic-acid-75043-31-1
https://www.medchemexpress.com/4-amino-d-l-benzylsuccinic-acid.html
https://www.scbt.com/p/4-amino-d-l-benzylsuccinic-acid-75043-31-1
https://www.benchchem.com/product/B043345
https://www.pharmaffiliates.com/en/75043-31-1-4-amino-d-l-benzylsuccinic-acid-pa2706966.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Amino-D,L-benzylsuccinic Acid

C₁₁H₁₃NO₄

has formula

223.23 g/mol

has molecular weight

Click to download full resolution via product page

Caption: Relationship between 4-Amino-D,L-benzylsuccinic Acid and its molecular

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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